(3-ethyl-2-methylphenyl)methanol
Overview
Description
(3-ethyl-2-methylphenyl)methanol, also known as 3-EMPM, is an organic compound with a wide range of scientific applications. It has been used in a variety of laboratory experiments, such as synthesis, biochemical and physiological studies, and drug development. This compound is widely used in the pharmaceutical industry due to its ability to act as an intermediate for the synthesis of a variety of drugs.
Scientific Research Applications
(3-ethyl-2-methylphenyl)methanol has been used in a variety of scientific research applications. It has been used as an intermediate for the synthesis of various drugs, such as antifungal agents, anti-inflammatory agents, and anticonvulsants. In addition, this compound has been used in biochemical and physiological studies to investigate the effects of certain compounds on biological systems. It has also been used in drug development studies to assess the pharmacological properties of potential drugs.
Mechanism of Action
The exact mechanism of action of (3-ethyl-2-methylphenyl)methanol is not yet fully understood. However, it is believed that the compound acts as an intermediate in the synthesis of various drugs, allowing them to be produced in the laboratory. In addition, this compound has been shown to interact with various proteins and enzymes in the body, suggesting that it may act as a catalyst for certain biochemical processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that the compound may have a variety of effects on biological systems. It has been shown to interact with various proteins and enzymes in the body, suggesting that it may act as a catalyst for certain biochemical processes. In addition, this compound has been shown to have a mild analgesic effect in animal studies.
Advantages and Limitations for Lab Experiments
The use of (3-ethyl-2-methylphenyl)methanol in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and it is widely available in the pharmaceutical industry. In addition, this compound has been used in a variety of scientific research applications, suggesting that it is a versatile compound with a wide range of potential uses. However, there are some limitations to the use of this compound in laboratory experiments. For instance, it is not yet fully understood how the compound interacts with various proteins and enzymes in the body, and further research is needed to better understand its mechanism of action.
Future Directions
There are a variety of potential future directions for the use of (3-ethyl-2-methylphenyl)methanol in scientific research. For instance, further research could be conducted to better understand the biochemical and physiological effects of the compound. In addition, this compound could be used in drug development studies to assess the pharmacological properties of potential drugs. Finally, this compound could be used in synthesis experiments to produce a variety of organic compounds.
Synthesis Methods
(3-ethyl-2-methylphenyl)methanol is a relatively simple compound to synthesize. It can be produced through the reaction of ethylbenzene and methylmagnesium bromide in the presence of a base, such as potassium tert-butoxide. This reaction is known as a Grignard reaction, and it is commonly used to produce a variety of organic compounds. The reaction of ethylbenzene and methylmagnesium bromide produces this compound, which can then be purified through recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-ethyl-2-methylphenyl)methanol involves the alkylation of 2-methylphenol with ethyl bromide, followed by reduction of the resulting product with sodium borohydride.", "Starting Materials": [ "2-methylphenol", "ethyl bromide", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-methylphenol in methanol and add hydrochloric acid to the solution.", "Step 2: Slowly add ethyl bromide to the solution while stirring at room temperature.", "Step 3: Heat the mixture to reflux for several hours.", "Step 4: Allow the mixture to cool and then extract the product with diethyl ether.", "Step 5: Wash the organic layer with water and then dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the intermediate product, (3-ethyl-2-methylphenyl)methanol.", "Step 7: Dissolve the intermediate product in methanol and add sodium borohydride to the solution.", "Step 8: Stir the mixture at room temperature for several hours.", "Step 9: Add water to the mixture and then slowly add hydrochloric acid to adjust the pH to acidic.", "Step 10: Extract the product with diethyl ether and then wash the organic layer with water.", "Step 11: Dry the organic layer over anhydrous sodium sulfate and then concentrate under reduced pressure to obtain the final product, (3-ethyl-2-methylphenyl)methanol." ] } | |
CAS RN |
55262-15-2 |
Molecular Formula |
C10H14O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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